Cas no 1417508-45-2 (2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one)

2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one structure
1417508-45-2 structure
Product Name:2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
CAS No:1417508-45-2
MF:C9H6F4O2
MW:222.1364
MDL:MFCD22688433
CID:5084385
PubChem ID:91658540
Update Time:2023-11-24

2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethanone
    • 2,2,2-Trifluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone
    • 2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
    • MDL: MFCD22688433
    • Inchi: 1S/C9H6F4O2/c1-15-7-5(3-2-4-6(7)10)8(14)9(11,12)13/h2-4H,1H3
    • InChI Key: CLUYIVLIFLYQDI-UHFFFAOYSA-N
    • SMILES: FC1=C([H])C([H])=C([H])C(C(C(F)(F)F)=O)=C1OC([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3

2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1937218-0.05g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
0.05g
$888.0 2023-09-17
Enamine
EN300-1937218-0.1g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
0.1g
$930.0 2023-09-17
Enamine
EN300-1937218-0.25g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
0.25g
$972.0 2023-09-17
Enamine
EN300-1937218-0.5g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
0.5g
$1014.0 2023-09-17
Enamine
EN300-1937218-1.0g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
1g
$871.0 2023-06-03
Enamine
EN300-1937218-2.5g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
2.5g
$2071.0 2023-09-17
Enamine
EN300-1937218-5.0g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
5g
$2525.0 2023-06-03
Enamine
EN300-1937218-10.0g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
10g
$3746.0 2023-06-03
Enamine
EN300-1937218-1g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
1g
$1057.0 2023-09-17
Enamine
EN300-1937218-5g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
5g
$3065.0 2023-09-17
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.